Cas no 2228727-88-4 (2-(4-benzylmorpholin-2-yl)ethanimidamide)

• Product Name: 2-(4-benzylmorpholin-2-yl)ethanimidamide
• CAS No: 2228727-88-4
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 6415586
• PubChem ID: 165668463
• Update Time: 2025-06-08

2-(4-benzylmorpholin-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzylmorpholin-2-yl)ethanimidamide
• 2228727-88-4
• EN300-1863945

• Inchi： 1S/C13H19N3O/c14-13(15)8-12-10-16(6-7-17-12)9-11-4-2-1-3-5-11/h1-5,12H,6-10H2,(H3,14,15)
• InChI Key： QWESROFSAPLEJX-UHFFFAOYSA-N
• SMILES： O1CCN(CC2C=CC=CC=2)CC1CC(=N)N

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 62.3Ų

Additional information on 2-(4-benzylmorpholin-2-yl)ethanimidamide

Introduction to 2-(4-benzylmorpholin-2-yl)ethanimidamide (CAS No. 2228727-88-4)

2-(4-benzylmorpholin-2-yl)ethanimidamide is a specialized organic compound characterized by its complex molecular structure, which integrates a benzyl group with a morpholine moiety linked to an ethanimidamide backbone. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228727-88-4, has garnered significant attention in the field of pharmaceutical chemistry due to its potential applications in drug discovery and medicinal chemistry. The unique structural features of this molecule make it a promising candidate for further investigation, particularly in the development of novel therapeutic agents.

The molecular framework of 2-(4-benzylmorpholin-2-yl)ethanimidamide consists of several key functional groups that contribute to its chemical reactivity and biological activity. The presence of the benzyl group enhances the lipophilicity of the molecule, while the morpholine ring introduces a polar, basic nitrogenous center that can interact with biological targets. The ethanimidamide moiety, on the other hand, provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in exploring the pharmacological properties of compounds containing morpholine and benzyl substituents. These structural motifs are frequently found in biologically active molecules, and their combination in 2-(4-benzylmorpholin-2-yl)ethanimidamide suggests potential therapeutic benefits. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors, making it a valuable scaffold for drug design.

One of the most compelling aspects of 2-(4-benzylmorpholin-2-yl)ethanimidamide is its versatility in medicinal chemistry applications. The ethanimidamide group can undergo various chemical transformations, including nucleophilic addition reactions, which allow for the introduction of additional functional groups at specific positions within the molecule. This flexibility is crucial for optimizing pharmacokinetic properties and enhancing binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-(4-benzylmorpholin-2-yl)ethanimidamide with greater accuracy. Molecular docking studies have suggested that this compound may interact with proteins involved in inflammation and pain signaling pathways. These findings align with current trends in drug development, where targeting such pathways is considered a promising strategy for treating chronic diseases.

The synthesis of 2-(4-benzylmorpholin-2-yl)ethanimidamide presents both challenges and opportunities for synthetic chemists. While the individual components are well-studied, their combination into a single molecule requires careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have proven particularly useful in constructing complex organic frameworks like this one.

From a regulatory perspective, 2-(4-benzylmorpholin-2-yl)ethanimidamide (CAS No. 2228727-88-4) is subject to standard guidelines for pharmaceutical intermediates. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure the quality and consistency of the product. Additionally, rigorous safety assessments are conducted to evaluate potential toxicity and environmental impact before clinical trials can commence.

The potential applications of 2-(4-benzylmorpholin-2-yl)ethanimidamide extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and material science, where its unique chemical properties may offer novel solutions to existing challenges. For instance, derivatives of this compound could serve as intermediates in synthesizing polymers with enhanced durability or biodegradability.

In conclusion, 2-(4-benzylmorpholin-2-yl)ethanimidamide represents a significant advancement in synthetic organic chemistry and drug discovery. Its complex structure and versatile functional groups make it a valuable tool for developing new therapeutic agents targeting various diseases. As research continues to uncover its full potential, this compound is poised to play an important role in future medical innovations.